Cas no 137-03-1 (2-Heptylcyclopentanone)

2-Heptylcyclopentanone Properties

Names and Identifiers

• 2-Heptylcyclopentanone
• Projasmon P
• 2-n-Heptylcyclopentanone
• alpha-heptyl cyclopentanone
• 2-heptyl-cyclopentanon
• Alismone
• Fleuramone
• NSC 78468
• HEPTONE
• CYCLOAMYLON
• N-HEPTYL CYCLOPENTANONE
• 2-HEPTYLCYCLOPENTAN-1-ONE
• 2-n-heptyl cyclopentanone
• 2-n-heptylcyclopentanone
• 2-HEPTYLCYCLOPENTANONE
• 2-N-HEPTYLCYCLOPENTANONE
• FLEURAMONE
• +Expand

• MDL： MFCD00019315
• InChIKey： PJXHBTZLHITWFX-UHFFFAOYSA-N
• Inchi： 1S/C12H22O/c1-2-3-4-5-6-8-11-9-7-10-12(11)13/h11H,2-10H2,1H3
• SMILES： CCCCCCCC1CCCC1=O

Computed Properties

• Exact Mass: 182.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 182.167065
• Heavy Atom Count: 13
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.71610
• PSA: 17.07000
• Refractive Index: 1.4526 (589.3 nm 20 ºC)
• Boiling Point: 264°C(lit.)
• Flash Point: 98.6±10.7 ºC,
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Color/Form: Colorless to yellowish liquid
• Sensitiveness: Sensitive to air
• Density: 0.8871 g/cm3 (20 ºC)

2-Heptylcyclopentanone Security Information

• RTECS：GY4950000
• Safety Term：S26-S37
• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38
• Hazard Statement： H303+H313-H316
• Warning Statement： P312-P332+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• TSCA：Yes

2-Heptylcyclopentanone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone